molecular formula C6H8Cl2N4 B8627093 1H-Pyrazolo[3,4-b]pyridin-4-amine dihydrochloride

1H-Pyrazolo[3,4-b]pyridin-4-amine dihydrochloride

Cat. No.: B8627093
M. Wt: 207.06 g/mol
InChI Key: CZWDWOBFHGGKLM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1H-Pyrazolo[3,4-b]pyridin-4-amine dihydrochloride is a useful research compound. Its molecular formula is C6H8Cl2N4 and its molecular weight is 207.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H8Cl2N4

Molecular Weight

207.06 g/mol

IUPAC Name

1H-pyrazolo[3,4-b]pyridin-4-amine;dihydrochloride

InChI

InChI=1S/C6H6N4.2ClH/c7-5-1-2-8-6-4(5)3-9-10-6;;/h1-3H,(H3,7,8,9,10);2*1H

InChI Key

CZWDWOBFHGGKLM-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C2C(=C1N)C=NN2.Cl.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution (40 ml) of 4-azido-1-benzyl-1H-pyrazolo[3,4-b]pyridine (2.7 g), 10% palladium hydroxide carbon (1.0 g) and 15% hydrochloric acid-methanol (1 ml) in methanol was stirred in an autoclave at initial hydrogen pressure of 10 atm and at 40°-50° C. for 5 hours. After completion of the reaction, the catalyst was filtered off and the filtrate was concentrated under reduced pressure to give crystals. Recrystallization from methanol-ethyl acetate gave 1.9 g of 4-amino-1H-pyrazolo[3,4-b]pyridine dihydrochloride.
Name
4-azido-1-benzyl-1H-pyrazolo[3,4-b]pyridine
Quantity
40 mL
Type
reactant
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Quantity
1 mL
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reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
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0 (± 1) mol
Type
solvent
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Quantity
1 g
Type
catalyst
Reaction Step One

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